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Compound of Interest

Compound Name: Boc-N-Me-His(Boc)-OH

Cat. No.: B12083928

Get Quote

Executive Summary
Boc-N-Me-His(Boc)-OH (

-tert-Butoxycarbonyl-

-methyl-

-tert-butoxycarbonyl-L-histidine) is a specialized, high-value amino acid building block used to
introduce N-methylated histidine residues into peptide backbones.[1][2] This modification is
critical for preventing racemization during synthesis and improving the metabolic stability and
membrane permeability of peptide therapeutics.

Critical Handling Note: Unlike standard amino acids, N-methylated derivatives are often

hygroscopic oils or sticky amorphous solids rather than free-flowing powders. They require

strict moisture control to prevent hydrolysis and handling difficulties.
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Property Detail

Chemical Name Boc-N-Me-His(Boc)-OH

Structure

Histidine core with

-Boc,

-Methyl, and

-Boc protection

CAS Number

Note: Specific CAS may vary by isomer/salt.

Consult vendor CoA.Analogous CAS: 20866-46-

0 (Boc-His(Boc)-OH); 2044711-07-9 (Fmoc-N-

Me-His(Boc)-OH)

Physical State
White powder or viscous, sticky foam/oil

(common for N-Me AAs)

Solubility Soluble in DCM, DMF, DMSO, Methanol

Storage -20°C (Long-term), Desiccated

Risk Assessment & Hazard Identification
While specific toxicological data for this exact derivative may be limited, it must be handled

according to the safety profile of protected histidine analogs and N-methylated amino acids.

GHS Classification (Derived from Analogs)
Signal Word:WARNING

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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Specific Operational Risks[4]
Sensitization: Histidine derivatives can act as sensitizers. Avoid inhalation of dusts.[3]

Moisture Sensitivity: The Boc group is acid-labile. While stable to base, the presence of

moisture can accelerate degradation if trace acid is present.

Physical Handling: If the product is an oil/foam, static charge and stickiness can make

weighing difficult, leading to potential spills or inaccurate dosing.

Personal Protective Equipment (PPE) Matrix
This matrix is designed to protect the researcher and the integrity of the reagent.
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PPE Category Recommendation Rationale

Hand Protection
Double Nitrile Gloves (0.11

mm min. thickness)

Nitrile offers superior

resistance to peptide synthesis

solvents (DCM, DMF)

compared to latex. Double

gloving allows outer glove

removal upon contamination

without exposing skin.

Eye Protection Chemical Splash Goggles

Standard safety glasses are

insufficient if the reagent is in

solution (DCM/DMF) which can

splash. Goggles seal the eyes

from vapors and micro-

droplets.

Respiratory
N95 Respirator or Fume Hood

Work

If the product is a powder, it

poses an inhalation risk.

ALWAYS handle open

containers inside a certified

chemical fume hood.

Body Protection Lab Coat (Cotton/Poly blend)

Standard protection. Ensure

cuffs are tucked under gloves

to prevent wrist exposure.

Operational Handling Protocol
Phase 1: Retrieval & Equilibration (Critical Step)

The Problem: Taking a bottle from -20°C directly to room temperature causes condensation

to form inside the bottle once opened. This water ruins the reagent.

The Protocol:

Remove container from freezer.

Place in a desiccator or on the benchtop.
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WAIT 30-60 MINUTES before opening. The bottle must feel room temperature to the

touch.

Wipe the outside of the bottle with a paper towel to remove external moisture before

opening.

Phase 2: Weighing & Transfer
For Powders: Use an anti-static gun if available. Protected amino acids often carry high

static charge.

For Oils/Sticky Foams:

Do not try to scrape "cleanly." You will lose material.

Weigh by difference: Tare the full bottle, remove approximate amount with a spatula,

weigh the bottle again.

Alternatively, dissolve the entire contents in a known volume of solvent (e.g., DMF) to

create a stock solution, then volumetric transfer.

Phase 3: Solubilization
Solvent Choice: DCM (Dichloromethane) or DMF (Dimethylformamide).

Order of Addition: Add Solvent to Solid, not Solid to Solvent. This prevents the formation of

"gummy clumps" that are hard to dissolve.

Vortexing: Gentle vortexing is preferred over sonication, which can generate heat and

degrade the Boc group.

Emergency Response Plan
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Incident Immediate Action

Skin Contact

Wash with soap and copious water for 15

minutes. Do not use organic solvents

(ethanol/acetone) on skin; they increase

absorption.

Eye Contact
Flush with eyewash station for 15 minutes,

holding eyelids open. Seek medical attention.

Inhalation
Move to fresh air.[3] If breathing is difficult,

provide oxygen.

Spill (Solid)

Dampen a paper towel with water (to prevent

dust), wipe up, and place in solid hazardous

waste.

Spill (Liquid)
Absorb with vermiculite or spill pads. Clean

surface with acetone, then soap and water.

Waste Disposal Protocol
Do NOT dispose of down the drain.

Solid Waste: Gloves, weighing boats, and contaminated paper towels go into Hazardous

Solid Waste.

Liquid Waste:

If dissolved in DCM: Halogenated Organic Waste.

If dissolved in DMF/DMSO: Non-Halogenated Organic Waste.

Empty Containers: Triple rinse with solvent (add rinse to liquid waste), deface label, and

dispose of as glass/plastic waste (consult local EHS rules).
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Figure 1: Safe Handling Lifecycle of Boc-N-Me-His(Boc)-OH, emphasizing the critical

equilibration step to prevent moisture contamination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal Protective Equipment & Handling Guide: Boc-
N-Me-His(Boc)-OH]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12083928/docs#personal-protective-equipment-
handling-guide-boc-n-me-his-boc-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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